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Compound of Interest

Compound Name:
2-Chloro-3-

(methoxymethoxy)quinoline

Cat. No.: B13973069 Get Quote

CAS: 856900-25-9 (Representative) | Class: Functionalized Quinoline / MOM-Ether Primary

Application: Pharmaceutical Intermediate (SnAr Electrophile)

Part 1: Executive Technical Summary
2-Chloro-3-(methoxymethoxy)quinoline is a dual-functionalized heterocyclic building block.

Its utility stems from two orthogonal reactive sites:

The 2-Chloro Position: Activated for Nucleophilic Aromatic Substitution (

), allowing rapid coupling with amines, thiols, or alkoxides.

The 3-Methoxymethoxy (MOM) Group: A masked hydroxyl group. While stable to base and

mild nucleophiles, it is highly acid-labile.

Core Safety Thesis: The primary hazard is not just the molecule’s intrinsic toxicity

(irritant/sensitizer), but its degradation profile. Upon contact with strong acids or moisture, the

MOM group hydrolyzes to release formaldehyde (a carcinogen) and the free 3-

hydroxyquinoline. Handling protocols must strictly exclude acidic moisture to prevent

inadvertent toxic gas generation.

Part 2: Chemical Profile & Hazard Identification
Structural Hazards
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Feature Chemical Basis Safety Implication

MOM Ether
Acetal linkage (

)

Acid Sensitivity: Hydrolysis

releases Formaldehyde (

). Carcinogen Risk.

2-Chloro
Electron-deficient

heteroaromatic ring

Skin Sensitizer: High affinity for

nucleophilic skin proteins

(haptenization).

Quinoline Core Nitrogen heterocycle

Systemic Toxicity: Potential

hepatotoxicity/genotoxicity

(class-wide assumption).

GHS Classification (Inferred)
Based on structure-activity relationships (SAR) of analogous 2-chloroquinolines:

Signal Word: WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.[1]

H317: May cause an allergic skin reaction.

H350 (Conditional): May cause cancer (if hydrolyzed to formaldehyde).

Part 3: Handling & Storage Protocols
The "Dry & Neutral" Rule
Because the MOM group is an acetal, it is susceptible to acid-catalyzed hydrolysis. Storage

conditions must prevent the formation of trace acids (e.g., from HCl evolution or solvent

decomposition).

Atmosphere: Store under inert gas (Argon or Nitrogen).

Temperature: Refrigerate (
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to

).

Container: Tightly sealed glass with Teflon-lined caps. Do not store in unlined metal

containers which may catalyze degradation.

Solvent Compatibility:

Safe: THF, DCM, Toluene, Ethyl Acetate (Base-washed).

Avoid: Protic solvents with acidic pH, Chloroform (unless stabilized/neutralized).

Engineering Controls
Mandatory: All handling of solid powder or open vessels must occur inside a certified chemical

fume hood operating at face velocity

fpm.

Rationale: In the event of inadvertent hydrolysis, formaldehyde gas is generated. The hood

prevents inhalation exposure.

Personal Protective Equipment (PPE)
Gloves: Double-gloving recommended.

Inner: Nitrile (4 mil).

Outer: Nitrile (4-8 mil) or Laminate (Silver Shield) for prolonged handling in solution.

Note: Chlorinated heterocycles can permeate thin nitrile; change gloves immediately upon

splash.

Respiratory: If working outside a hood (not recommended), use a full-face respirator with

P100 + Organic Vapor/Formaldehyde cartridges.

Part 4: Experimental Protocols & Safety Logic
Decision Matrix: Handling Workflow
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The following diagram illustrates the critical decision points when handling this compound to

prevent degradation and exposure.

Start: Handling 2-Cl-3-MOM-Quinoline

Check Solvent/Reagent pH

Is Environment Acidic?

CRITICAL HAZARD:
MOM Hydrolysis -> Formaldehyde Release

Yes (< pH 7)

Proceed with Base/Neutral Conditions

No (Neutral/Basic)

Reaction: MOM Deprotection
(Remove Group)

Intentional Acid Use

Reaction: SnAr Substitution
(Displace Cl)

Nucleophilic Attack

Safety Requirement:
Use HCHO Scavenger or Closed Vent

Mandatory Control

Click to download full resolution via product page

Figure 1: Safety decision matrix highlighting the divergence between basic handling (safe) and

acidic conditions (formaldehyde risk).

Protocol A: Safe Deprotection (MOM Removal)
Context: Removing the MOM group to restore the hydroxyl function.
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Setup: Use a round-bottom flask equipped with a reflux condenser and a scrubber system

(e.g., bleach or sodium bisulfite solution) connected to the exhaust line to trap formaldehyde.

Reagent: Trifluoroacetic acid (TFA) in DCM or dilute HCl in Methanol.

Procedure:

Dissolve substrate in DCM.

Add TFA dropwise at

.

Safety Check: Do not seal the vessel tightly; gas evolution (HCHO) may pressurize the

system.

Quench: Pour reaction mixture into saturated

.

Warning: Effervescence (

) will be vigorous.

Waste: The aqueous layer contains formaldehyde byproducts. Dispose of as Aldehyde/Toxic

Waste, not general organic waste.

Protocol B: Nucleophilic Substitution ( )
Context: Exploiting the 2-Chloro reactivity.

Mechanism: The nitrogen in the quinoline ring pulls electron density, making the C-2 position

electrophilic.

Safety Note: This reaction often requires heat.

Procedure:
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Combine 2-Chloro-3-(methoxymethoxy)quinoline with nucleophile (e.g., amine) in a

polar aprotic solvent (DMF, DMSO).

Add non-nucleophilic base (

or

).

Heat to

.

Caution: If using sealed tubes, ensure the MOM group is stable at these temperatures.

Thermal decomposition of MOM ethers can occur

or in the presence of Lewis acids generated in situ.

Part 5: Emergency Response
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Scenario Immediate Action Technical Rationale

Skin Contact
Wash with soap/water for 15

min. Do not use alcohol.

Alcohol increases skin

permeability and may facilitate

systemic absorption of the

quinoline.

Eye Contact
Flush with water for 15 min. Lift

eyelids.

Quinoline bases can cause

corneal damage; immediate

dilution is critical.

Spill (Solid)
Wet wipe with 5% Sodium

Bisulfite.

Bisulfite reacts with any

potential formaldehyde

released from hydrolyzed

material, neutralizing the vapor

hazard.

Fire
Use

, Dry Chemical, or Foam.

Burning releases toxic

and

fumes. Firefighters must wear

SCBA.

Part 6: Synthesis & Degradation Pathway
Understanding the life-cycle of the molecule is crucial for safety. The diagram below details the

synthesis (origin of hazards) and degradation (release of hazards).

3-Hydroxyquinoline

2-Chloro-3-(MOM)quinoline
(Target Molecule)

Synthesis Step
(Requires Base)

MOM-Cl
(Carcinogen)

Alkylating Agent

Acid/H2OExposure

Degradation ProductsHydrolysis

Restores
Formaldehyde (Gas)
(Toxic/Carcinogen)

Releases

Click to download full resolution via product page
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Figure 2: Synthesis and degradation pathway.[2] Note the input of MOM-Cl (carcinogen) and

output of Formaldehyde (carcinogen) upon failure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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